Cas no 2171789-40-3 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido-2-methylbutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido-2-methylbutanoic acid
• CAS No: 2171789-40-3
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6227649
• PubChem ID: 165821059
• Update Time: 2025-11-01

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido-2-methylbutanoic acid
• EN300-1536242
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylhexanamido]-2-methylbutanoic acid
• 2171789-40-3

• Inchi： 1S/C27H34N2O5/c1-17(2)12-13-24(25(30)28-15-14-18(3)26(31)32)29-27(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23-24H,12-16H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： HHMFXGKFIAANHV-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC(C(=O)O)C)=O)CCC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido-2-methylbutanoic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido-2-methylbutanoic acid (CAS No. 2171789-40-3)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido-2-methylbutanoic acid, identified by its CAS number 2171789-40-3, is a specialized compound with significant applications in the field of pharmaceutical research and biotechnology. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, making it a subject of extensive interest among researchers and scientists.

The molecular structure of this compound features a complex arrangement of functional groups, including an amino group protected by a fluoren-9-ylmethoxycarbonyl (Fmoc) moiety, which is a common strategy in peptide synthesis and drug development. The presence of a methylhexanamido and methylbutanoic acid moiety further enhances its versatility, allowing for diverse chemical modifications and biological interactions.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds with targeted biological activities. 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido-2-methylbutanoic acid has emerged as a promising candidate due to its unique structural features. The Fmoc protection group not only ensures stability during synthetic processes but also allows for controlled release in biological systems, making it an ideal candidate for drug delivery systems.

One of the most compelling aspects of this compound is its potential in the development of enzyme inhibitors. The combination of the amino and carboxylic acid functionalities provides multiple sites for interaction with target enzymes, enabling precise modulation of metabolic pathways. This has led to its investigation in the treatment of various metabolic disorders, including diabetes and obesity.

Moreover, the structural complexity of 4-2-(({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamido)-2-methylbutanoic acid (CAS No. 2171789-40-3) makes it an attractive scaffold for structure-based drug design. Computational modeling studies have shown that this compound can interact with specific binding pockets on enzymes, leading to the development of highly selective inhibitors. Such selectivity is crucial in minimizing side effects and improving therapeutic outcomes.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound on an industrial scale. The use of novel catalytic methods has not only improved yield but also reduced environmental impact, aligning with the growing emphasis on sustainable pharmaceutical practices. These advancements are expected to accelerate the translation of laboratory discoveries into clinical applications.

The role of fluoren-9-ylmethoxycarbonyl groups in enhancing drug stability and bioavailability has been well-documented in literature. This moiety is particularly effective in protecting amine groups during storage and transportation, ensuring that the active pharmaceutical ingredient remains intact until it reaches its target site. This characteristic is especially valuable for compounds that require long-term storage or administration via oral routes.

In addition to its pharmacological potential, 4-(2-{((9H-fluoren-9-yloxy)carbonyl)amino}-5-methylhexanamido)-2-methylbutanoic acid (CAS No. 2171789-40-3) has shown promise in preclinical studies as a tool compound for biochemical research. Its ability to interact with multiple targets makes it a valuable probe for understanding complex biological networks. Researchers are leveraging this compound to uncover new therapeutic strategies and validate drug targets for various diseases.

The synthesis of this compound involves multi-step organic reactions, each requiring precise control over reaction conditions to ensure high purity and yield. The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has been instrumental in characterizing its molecular structure and confirming its identity.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic agents. 4-(N-(Fluorenylmethoxycarbonyl)-N'-{[5-(tert-butylamino)-5-carboxypentyl]amino}-pentanoyl)-2-methylbutanoic acid (CAS No. 2171789-40-3) stands at the forefront of this innovation, offering a unique combination of structural features that make it a versatile tool for drug discovery and development.

The potential applications of this compound extend beyond traditional small molecule drugs. Its structural motifs have inspired the design of peptidomimetics—molecules that mimic the biological activity of peptides but with improved stability and pharmacokinetic properties. These peptidomimetics are being explored as alternatives to peptide-based therapies, offering new avenues for treating chronic diseases.

In conclusion, 4-(N-(Fluorenylmethoxycarbonyl)-N'-{[5-(tert-butylamino)-5-carboxypentyl]amino}-pentanoyl)-2-methylbutanoic acid (CAS No. 2171789-40-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with its potential in modulating biological pathways, make it a valuable asset in both academic research and industrial drug development. As our understanding of biology continues to deepen, compounds like this will play an increasingly important role in shaping the future of medicine.